Cas no 62344-72-3 (2(3H)-Cyclooctoxazolone, octahydro-, trans-)
62344-72-3 structure
Product Name:2(3H)-Cyclooctoxazolone, octahydro-, trans-
CAS No:62344-72-3
MF:C9H15NO2
MW:169.220902681351
CID:448699
PubChem ID:71387381
Update Time:2025-04-19
2(3H)-Cyclooctoxazolone, octahydro-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Cyclooctoxazolone, octahydro-, trans-
- (3aR,9aR)-3a,4,5,6,7,8,9,9a-octahydro-3H-cycloocta[d][1,3]oxazol-2-one
- 62344-72-3
- DTXSID30809508
- (3aR,9aR)-Octahydrocycloocta[d][1,3]oxazol-2(3H)-one
-
- Inchi: 1S/C9H15NO2/c11-9-10-7-5-3-1-2-4-6-8(7)12-9/h7-8H,1-6H2,(H,10,11)/t7-,8-/m1/s1
- InChI Key: FKZGNILDJKDNNJ-HTQZYQBOSA-N
- SMILES: O1C(N[C@@H]2CCCCCC[C@@H]12)=O
Computed Properties
- Exact Mass: 169.11035
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2(3H)-Cyclooctoxazolone, octahydro-, trans- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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